472-66-2

2,6,6-Trimethyl-1-cyclohexene-1-acetaldehyde

In Stock

• CAS RN:
• 472-66-2

• Formula:
• C11H18O

• InChI:
• InChI=1S/C11H18O/c1-9-5-4-7-11(2,3)10(9)6-8-12/h8H,4-7H2,1-3H3

• InChIKey:
• VHTFHZGAMYUZEP-UHFFFAOYSA-N

• 2, 6, 6-Trimethyl-1-cyclohexen-1-acetaldehyde, also known as beta-apo-8-carotenal or beta-cyclohomocitral, belongs to the class of organic compounds known as alpha-hydrogen aldehydes. These are aldehydes with the general formula HC(H)(R)C(=O)H, where R is an organyl group. 2, 6, 6-Trimethyl-1-cyclohexen-1-acetaldehyde is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2, 6, 6-trimethyl-1-cyclohexen-1-acetaldehyde is primarily located in the membrane (predicted from logP). 2, 6, 6-Trimethyl-1-cyclohexen-1-acetaldehyde has a beef, camphor, and cooling taste.

2-chloro-N-cyclohexyl-N-[(4-fluorophenyl)methyl]acetamide

In Stock

• CAS RN:
• 869472-66-2

• Formula:
• C15H19ClFNO

• InChI:
• InChI=1S/C15H19ClFNO/c16-10-15(19)18(14-4-2-1-3-5-14)11-12-6-8-13(17)9-7-12/h6-9,14H,1-5,10-11H2

• InChIKey:
• NAQMTZNBMPZGQY-UHFFFAOYSA-N

• 2-chloro-N-cyclohexyl-N-[(4-fluorophenyl)methyl]acetamide is a useful research compound. Its molecular formula is C15H19ClFNO and its molecular weight is 283.77. The purity is usually 95%.

(Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-fluorobenzenesulfonate

In Stock

• CAS RN:
• 929472-66-2

• Formula:
• C20H13FO5S2

• InChI:
• InChI=1S/C20H13FO5S2/c1-12-8-9-27-19(12)11-18-20(22)16-7-4-14(10-17(16)25-18)26-28(23,24)15-5-2-13(21)3-6-15/h2-11H,1H3/b18-11-

• InChIKey:
• ZPNQFNHZNFDBTK-WQRHYEAKSA-N

• (Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-fluorobenzenesulfonate is a useful research compound. Its molecular formula is C20H13FO5S2 and its molecular weight is 416.44. The purity is usually 95%.

(E)-4-[4-(1-Azepanylcarbonyl)anilino]-4-oxo-2-butenoic acid

In Stock

• CAS RN:
• 940472-66-2

• Formula:
• C17H20N2O4

• InChI:
• InChI=1S/C17H20N2O4/c20-15(9-10-16(21)22)18-14-7-5-13(6-8-14)17(23)19-11-3-1-2-4-12-19/h5-10H,1-4,11-12H2,(H,18,20)(H,21,22)/b10-9+

• InChIKey:
• ZQASUYBCPMLKLP-MDZDMXLPSA-N

• (E)-4-[4-(1-Azepanylcarbonyl)anilino]-4-oxo-2-butenoic acid is a useful research compound. Its molecular formula is C17H20N2O4 and its molecular weight is 316.35 g/mol. The purity is usually 95%.